2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C23H24FN3OS/c1-17-5-7-18(8-6-17)21-15-25-23(27(21)20-11-9-19(24)10-12-20)29-16-22(28)26-13-3-2-4-14-26/h5-12,15H,2-4,13-14,16H2,1H3
• InChI Key: IHRGXQLPKQVHFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC(=O)N4CCCCC4
• Molecular Formula: C23H24FN3OS
• Molecular Weight: 409.5 g/mol

Description

2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H24FN3OS and its molecular weight is 409.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Spectroscopic Characterization and Biological Application : A study focused on the synthesis of a compound with similar structural features, highlighting its spectroscopic characterization (IR, NMR, MS studies), thermal stability (TGA, DSC techniques), and crystal structure analysis through XRD. The research aimed to evaluate the compound's cytotoxicity and its interaction with human serum albumin for pharmacokinetic insights, suggesting potential biological applications (Govindhan et al., 2017).

• Antimycobacterial Activity : Another study synthesized fluorinated benzothiazolo imidazole compounds, demonstrating their promising antimicrobial activity. This research underlines the potential of such compounds in developing antimicrobial agents (Sathe et al., 2011).

• Antimicrobial and Antiviral Activities : Research into Schiff bases using related compounds explored their synthesis and potential antimicrobial and antiviral activities. The findings indicate the therapeutic potential of these compounds against various microbial and viral pathogens (Puthran et al., 2019).

Biological Applications

• Cytotoxic Studies and Docking Studies : A compound synthesized using a click chemistry approach underwent cytotoxic evaluations, revealing potential for further biological applications. The study also included molecular docking to understand its interaction with proteins, suggesting its utility in designing new molecules for biological applications (Govindhan et al., 2017).

• Evaluation for Anticancer Activity : Research on piperazine-2,6-dione and its derivatives, including those with indole-2-carbonyl groups, examined their synthesis and anticancer activity. This study highlighted the potential of such compounds in developing anticancer therapies, with some derivatives showing significant activity against various cancer cell lines (Kumar et al., 2013).